Cas no 1781432-19-6 (7-(Difluoromethyl)indole)

7-(Difluoromethyl)indole is a fluorinated indole derivative characterized by the presence of a difluoromethyl group at the 7-position of the indole scaffold. This structural modification enhances its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis. The difluoromethyl group imparts unique electronic and steric properties, improving metabolic stability and bioavailability in target compounds. Its reactivity allows for further functionalization, making it valuable for constructing complex heterocyclic systems. The compound is particularly useful in medicinal chemistry for the development of enzyme inhibitors and receptor modulators. High purity and consistent quality ensure reliable performance in research and industrial applications.

7-(Difluoromethyl)indole structure

Product Name:7-(Difluoromethyl)indole

CAS No:1781432-19-6

MF:C₉H₇F₂N

MW:167.155389070511

CID:5152413

Update Time:2025-06-08

7-(Difluoromethyl)indole Chemical and Physical Properties

Names and Identifiers

- 7-(Difluoromethyl)indole
- Inchi： 1S/C9H7F2N/c10-9(11)7-3-1-2-6-4-5-12-8(6)7/h1-5,9,12H
- InChI Key： MSRRMIBYVZJSEN-UHFFFAOYSA-N
- SMILES： N1C2=C(C=CC=C2C(F)F)C=C1

7-(Difluoromethyl)indole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A190076455-1g	7-(Difluoromethyl)indole	1781432-19-6	95%	1g	$1,060.00	2022-04-02
Alichem	A190076455-5g	7-(Difluoromethyl)indole	1781432-19-6	95%	5g	$2,070.00	2022-04-02

7-(Difluoromethyl)indole Related Literature

1. Excitable dynamics in the bromate–sulfite–ferrocyanide reaction

J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
2. Emergence of cationic polyamine dendrimersomes: design, stimuli sensitivity and potential biomedical applications

Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
3. Fe/Fe3C@C nanoparticles encapsulated in N-doped graphene–CNTs framework as an efficient bifunctional oxygen electrocatalyst for robust rechargeable Zn–air batteries†

Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
4. Dissociative electron attachment to HGaF4 Lewis–Brønsted superacid

Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
5. EWOD-driven droplet microfluidic device integrated with optoelectronic tweezers as an automated platform for cellular isolation and analysis†

Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739

Additional information on 7-(Difluoromethyl)indole

Comprehensive Guide to 7-(Difluoromethyl)indole (CAS No. 1781432-19-6): Properties, Applications, and Industry Insights

7-(Difluoromethyl)indole (CAS No. 1781432-19-6) is a fluorinated indole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and electronic properties. The compound features a difluoromethyl group at the 7-position of the indole ring, which enhances its metabolic stability and bioavailability. This makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and crop protection.

The growing demand for fluorinated compounds in modern chemistry has propelled 7-(Difluoromethyl)indole into the spotlight. Researchers are increasingly exploring its potential in designing kinase inhibitors, GPCR modulators, and other therapeutic agents. Its ability to improve lipophilicity and membrane permeability aligns with current trends in small-molecule drug development, addressing challenges like drug resistance and target selectivity.

In agrochemical applications, 7-(Difluoromethyl)indole serves as a key building block for pesticide intermediates. The difluoromethyl moiety is known to enhance the efficacy of herbicides and fungicides, reflecting the industry's shift toward sustainable crop protection. This aligns with global discussions on precision agriculture and reducing environmental impact, topics frequently searched by professionals in the field.

Synthetic routes to 7-(Difluoromethyl)indole often involve palladium-catalyzed cross-coupling or electrophilic fluorination, methods widely discussed in organic chemistry forums. Recent advancements in flow chemistry and green synthesis have further optimized its production, reducing waste and energy consumption—a priority for ESG-focused manufacturers.

Analytical characterization of CAS No. 1781432-19-6 typically includes NMR spectroscopy, HPLC purity analysis, and mass spectrometry, ensuring compliance with ICH guidelines for pharmaceutical intermediates. These quality control measures address common queries from procurement specialists about batch-to-batch consistency and regulatory compliance.

Market analysts note rising interest in 7-(Difluoromethyl)indole suppliers, driven by its inclusion in preclinical pipelines of oncology and CNS drugs. Patent landscapes reveal strategic filings by major pharma companies, making it a high-value chemical entity in IP-driven sectors. This connects to frequent searches on patent expiration dates and generic drug opportunities.

From a safety perspective, proper handling of 7-(Difluoromethyl)indole requires standard laboratory precautions, with SDS documentation emphasizing PPE requirements and ventilation controls. These details respond to occupational health queries increasingly surfaced in EHS databases and chemical compliance platforms.

Future research directions may explore its utility in PROTAC technology or bioconjugation chemistry, areas gaining traction in next-gen therapeutics. Such applications position CAS No. 1781432-19-6 as a compound with enduring relevance in life sciences innovation.